5alpha,6alpha-epoxy-3beta-hydroxypregn-16-en-20-one
5alpha,6alpha-epoxy-3beta-hydroxypregn-16-en-20-one
Brand Name:
Vulcanchem
CAS No.:
13485-13-7
VCID:
VC0083122
InChI:
InChI=1S/C21H30O3/c1-12(22)15-4-5-16-14-10-18-21(24-18)11-13(23)6-9-20(21,3)17(14)7-8-19(15,16)2/h4,13-14,16-18,23H,5-11H2,1-3H3/t13-,14-,16-,17-,18?,19+,20+,21-/m0/s1
SMILES:
CC(=O)C1=CCC2C1(CCC3C2CC4C5(C3(CCC(C5)O)C)O4)C
Molecular Formula:
C21H30O3
Molecular Weight:
330.5 g/mol
5alpha,6alpha-epoxy-3beta-hydroxypregn-16-en-20-one
CAS No.: 13485-13-7
Main Products
VCID: VC0083122
Molecular Formula: C21H30O3
Molecular Weight: 330.5 g/mol
| CAS No. | 13485-13-7 |
|---|---|
| Product Name | 5alpha,6alpha-epoxy-3beta-hydroxypregn-16-en-20-one |
| Molecular Formula | C21H30O3 |
| Molecular Weight | 330.5 g/mol |
| IUPAC Name | 1-[(1S,2R,5S,7R,11S,12S,16S)-5-hydroxy-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadec-14-en-15-yl]ethanone |
| Standard InChI | InChI=1S/C21H30O3/c1-12(22)15-4-5-16-14-10-18-21(24-18)11-13(23)6-9-20(21,3)17(14)7-8-19(15,16)2/h4,13-14,16-18,23H,5-11H2,1-3H3/t13-,14-,16-,17-,18?,19+,20+,21-/m0/s1 |
| Standard InChIKey | FJOFXGFQXDZWJF-DQVHTYIBSA-N |
| Isomeric SMILES | CC(=O)C1=CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC4[C@@]5([C@@]3(CC[C@@H](C5)O)C)O4)C |
| SMILES | CC(=O)C1=CCC2C1(CCC3C2CC4C5(C3(CCC(C5)O)C)O4)C |
| Canonical SMILES | CC(=O)C1=CCC2C1(CCC3C2CC4C5(C3(CCC(C5)O)C)O4)C |
| PubChem Compound | 114653 |
| Last Modified | Nov 11 2021 |
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